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Comparative Reactivity: Primary vs. Secondary
Alkanes

The table below summarizes the key comparative factors for free radical halogenation reactions.

Feature Primary Alkanes (1°) Secondary Alkanes (2°)

Definition Carbon atom is attached to one
other carbon [1] [2].

Carbon atom is attached to two other

carbons [1] [2].

Alkyl Radical
Stability

Least stable [3]. More stable than primary radicals [3].

Reaction with
Chlorine (Cl₂)

Reactive, but slower than secondary

sites; results in mixtures due to low
selectivity [4].

More reactive than primary sites;

chlorination shows low selectivity, leading to
mixtures [5] [4].

Reaction with
Bromine (Br₂)

Less reactive; minor products are
often formed [4].

Much more reactive; bromination is highly
selective for substitution at secondary sites

[4].
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Feature Primary Alkanes (1°) Secondary Alkanes (2°)

Key Factor for
Selectivity

Bond Dissociation Energy (BDE) of
C-H bond is higher, making H-atom

abstraction more difficult [3].

Lower BDE of C-H bond and stabilization of
the radical by hyperconjugation make H-

atom abstraction easier [3].

Experimental Protocols and Data

The experimental data primarily comes from free radical bromination, which clearly demonstrates the

reactivity difference.

Experimental Protocol for Free Radical Bromination [4]

Reaction Setup: A mixture of the alkane and a stoichiometric amount of bromine (Br₂) is prepared.
Initiation: The reaction mixture is heated or exposed to light (UV light is often used) to provide the

energy required for the homolytic cleavage of the Br-Br bond, generating bromine radicals.
Propagation: The bromine radical abstracts a hydrogen atom from the alkane, forming an alkyl

radical and HBr. This alkyl radical then attacks a Br₂ molecule, generating the bromoalkane product
and a new bromine radical to continue the chain reaction.

Work-up: The reaction mixture is quenched and purified, often using techniques like distillation, to
isolate the brominated product.

Supporting Quantitative Data

The selectivity is quantitatively explained by the stability of the radical intermediate, which is influenced by

hyperconjugation (electron donation from adjacent C-H or C-C sigma bonds into the half-filled p-orbital of

the radical carbon) [3]. This effect is greater for secondary radicals than for primary ones.

Furthermore, the homolytic bond dissociation energy (BDE) for a secondary C-H bond (e.g., in propane) is

about 10 kJ/mol lower than for a primary C-H bond [3]. This lower energy requirement means hydrogen

abstraction from a secondary carbon is both faster and more thermodynamically favorable.

Application in Synthesis
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This difference in reactivity is a valuable tool for synthetic chemists.

Chlorination is less selective and can be used when a mixture of products is acceptable or when all
hydrogen atoms are equivalent [4].

Bromination is highly selective. For example, bromination of methylcyclohexane occurs preferentially
at the tertiary carbon to give 1-bromo-1-methylcyclohexane as the major product [4]. This allows for

the predictable installation of a bromine atom—a good leaving group—at a specific position on a
molecule for further transformations.

Visualization of Reaction Pathway and Selectivity

The diagrams below illustrate the free radical chain mechanism and the logical decision process for

predicting the major product in a bromination reaction.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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